Cas no 528-43-8 (Magnolol)

Magnolol is a bioactive phenolic compound extracted from Magnolia species. It possesses potent antioxidant and anti-inflammatory properties, making it suitable for applications in pharmaceuticals, cosmetics, and traditional medicine. Its key advantages include scavenging reactive oxygen species, inhibiting pro-inflammatory enzymes, and exhibiting antimicrobial activity, contributing to its potential therapeutic benefits.
Magnolol structure
Magnolol structure
Product Name:Magnolol
CAS No:528-43-8
MF:C18H18O2
MW:266.334325313568
MDL:MFCD00016658
CID:38031
PubChem ID:24896843
Update Time:2025-09-04

Magnolol Chemical and Physical Properties

Names and Identifiers

    • 5,5'-Diallyl-[1,1'-biphenyl]-2,2'-diol
    • 5,5'-DIALLYL-2,2'-BIPHENYLDIOL
    • 5,5'-DIALLYL-2,2'-DIHYDROXYBIPHENYL
    • 5,5'-DIALLYL-BIPHENYL-2,2'-DIOL
    • 1’-Biphenyl)-2,2’-diol,5’,5-di-2-propenyl-(1
    • Magnolia officinalis Rehd.et Wils
    • Honokiol std.
    • Magnolol std.
    • HONOKIOL(P)
    • MAGNOLOL(SH)
    • 5',5-di-2-propenyl-(1,1'-Biphenyl)-2,2'-diol
    • MAGNOLIABARKEXTRACT
    • CAND-2386
    • Magnolol
    • MAGNOLOL(P)(REQUEST QUOTE) PrintBack
    • 2,2'-Bichavicol
    • 4,4'-Diallyl-2,2'-biphenol
    • 5,5'-Diallylbiphenyl-2,2'-diol
    • Maglol
    • 5,5′-Diallyl-2,2′-biphenyldiol
    • [ "" ]
    • Magnoliae Officmalis Cortex
    • Magnolia Officinalis
    • MLSMR
    • MLS001048917
    • SMR000387108
    • MDL： MFCD00016658
    • Inchi： 1S/C18H18O2/c1-3-5-13-7-9-17(19)15(11-13)16-12-14(6-4-2)8-10-18(16)20/h3-4,7-12,19-20H,1-2,5-6H2
    • InChI Key： VVOAZFWZEDHOOU-UHFFFAOYSA-N
    • SMILES： OC1C(C2C(O)=CC=C(CC=C)C=2)=CC(CC=C)=CC=1

Computed Properties

  • Exact Mass: 266.13100
  • Monoisotopic Mass: 266.130679813 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 53
  • XLogP3: 5
  • Molecular Weight: 266.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1070
  • Melting Point: 99.0 to 103.0 deg-C
  • Boiling Point: 180°C/1mmHg(lit.)
  • Flash Point: 184.5±21.9 °C
  • Refractive Index: 1.601
  • Solubility: ethanol: soluble1mg/mL
  • PSA: 40.46000
  • LogP: 4.22180
  • Solubility: Not determined
  • Merck: 5697
  • FEMA: 4559 | MAGNOLOL
  • λmax: 292(EtOH)(lit.)
  • Vapor Pressure: 4.37X10-7 mm Hg at 25 °C (est)

Magnolol Security Information

  • Symbol: GHS05 GHS07 GHS09
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H315,H318,H335,H411
  • Warning Statement： P261,P273,P280,P305+P351+P338
  • Hazardous Material transportation number：UN 3077
  • WGK Germany：3
  • Hazard Category Code： 37/38-41-51/53
  • Safety Instruction： S26-S39-S61
  • RTECS：DV5105500
  • Hazardous Material Identification： N
  • Safety Term：S26;S39;S61
  • Risk Phrases：R37/38; R41; R51/53
  • HazardClass：9
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Magnolol Customs Data

  • HS CODE：2907299090
  • Customs Data：

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Magnolol Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 85.00 2021-08-04
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M110390-1 g
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Magnolol Production Method

Production Method 1

501-92-8 501-92-8
528-43-8 528-43-8
87688-90-2 87688-90-2
Reaction Conditions
1.1 Reagents: Oxygen ;  2 h, pH 4.5, 45 °C
Reference
Laccase catalyses phytophenol furanocyclic dimerization: Substrate specificity and diastereoselective process
Li, Xican ; et al, Journal of Molecular Structure, 2023, 1274,

Production Method 2

140-67-0 140-67-0
528-43-8 528-43-8
219475-49-7 219475-49-7
139726-29-7 139726-29-7
87688-90-2 87688-90-2
Reaction Conditions
1.1 Reagents: (T-4)-Tribromo[1,1′-thiobis[methane]]boron Solvents: 1,2-Dichloroethane ;  1 h, reflux
1.2 Reagents: Water
2.1 Reagents: Hydrogen peroxide Catalysts: Peroxidase Solvents: Methanol ,  Water ;  pH 6, rt; 15 min, pH 6, rt
2.2 Reagents: Sodium bisulfite ;  rt
2.3 Reagents: Hydrogen ion Solvents: Water ;  acidified, rt
Reference
Peroxidase-catalyzed synthesis of neolignan and its anti-inflammatory activity
Tzeng, Shin-Cheng; et al, Journal of Molecular Catalysis B: Enzymatic, 2004, 32(1-2), 7-13

Production Method 3

501-92-8 501-92-8
528-43-8 528-43-8
219475-52-2 219475-52-2
219475-49-7 219475-49-7
219475-53-3 219475-53-3
139726-29-7 139726-29-7
87688-90-2 87688-90-2
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Potassium ferricyanide Solvents: Water
Reference
Biomimetic Synthesis of Illicium Oligomeric Neolignans
Sy, Lai-King; et al, Journal of Chemical Research, 1998, (8), 476-477

Production Method 4

501-92-8 501-92-8
528-43-8 528-43-8
87688-90-2 87688-90-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Methanol ,  Water ;  18 min, pH 6, rt
Reference
Cytotoxic neolignans: an SAR study
Kong, Zwe-Ling; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(1), 163-166

Production Method 5

140-67-0 140-67-0
528-43-8 528-43-8
87688-90-2 87688-90-2
Reaction Conditions
1.1 Reagents: (T-4)-Tribromo[1,1′-thiobis[methane]]boron ;  reflux
2.1 Reagents: Hydrogen peroxide Solvents: Methanol ,  Water ;  18 min, pH 6, rt
Reference
Cytotoxic neolignans: an SAR study
Kong, Zwe-Ling; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(1), 163-166

Production Method 6

501-92-8 501-92-8
528-43-8 528-43-8
219475-49-7 219475-49-7
139726-29-7 139726-29-7
87688-90-2 87688-90-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Peroxidase Solvents: Methanol ,  Water ;  pH 6, rt; 15 min, pH 6, rt
1.2 Reagents: Sodium bisulfite ;  rt
1.3 Reagents: Hydrogen ion Solvents: Water ;  acidified, rt
Reference
Peroxidase-catalyzed synthesis of neolignan and its anti-inflammatory activity
Tzeng, Shin-Cheng; et al, Journal of Molecular Catalysis B: Enzymatic, 2004, 32(1-2), 7-13

Magnolol Raw materials

Magnolol Preparation Products

Magnolol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:528-43-8)Magnolol
Order Number:sfd20762
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:528-43-8)Magnolol
Order Number:A829277
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:11
Price ($):192.0/671.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:528-43-8)Magnolol
Order Number:LE1076;LE10460
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
Email:18501500038@163.com

Magnolol Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Magnolol Related Literature

Related Categories

528-43-8 (Magnolol) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:528-43-8)Magnolol
sfd20762
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:528-43-8)Magnolol
A829277
Purity:99%/99%
Quantity:100g/500g
Price ($):192.0/671.0
Email